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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Menfegol's performance when used in
combination with other contraceptive methods. While direct comparative clinical trial data for
Menfegol in combination with diaphragms and cervical caps is limited in publicly available
literature, this document synthesizes existing research on Menfegol, other spermicides, and
barrier methods to offer a thorough analysis for research and development professionals. The
guide details contraceptive efficacy, experimental protocols, and relevant signaling pathways.

Contraceptive Efficacy: A Comparative Analysis

Menfegol is a non-ionic surfactant spermicide that, like Nonoxynol-9, disrupts the sperm cell
membrane, leading to immobilization and death.[1] Its performance is often evaluated in
conjunction with barrier methods to enhance overall contraceptive effectiveness.

Performance with Condoms

Clinical investigations into Menfegol-coated condoms have demonstrated significant
spermicidal activity. In one study, semen ejaculated into Menfegol-coated condoms showed
complete suppression of sperm motility and no viable sperm immediately after ejaculation.[2][3]
This suggests that the addition of Menfegol to condoms enhances their contraceptive efficacy
by providing a chemical barrier in addition to the physical one.[3]

Performance with Diaphragms and Cervical Caps
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Direct clinical trial data comparing the efficacy of Menfegol specifically with diaphragms or
cervical caps against other spermicide-barrier combinations is not readily available in the
published literature. However, the general principle of combining a spermicide with a barrier
method is to improve effectiveness.[4] The barrier physically blocks sperm from reaching the
cervix, while the spermicide immobilizes any sperm that might bypass the barrier.[4]

The effectiveness of diaphragms and cervical caps is significantly higher when used with a
spermicide.[5] For instance, the typical use failure rate of a diaphragm with spermicide is lower
than when used alone.[6] Similarly, the cervical cap's efficacy is reliant on its use with a
spermicide.[7][8] While specific Pearl Index data for Menfegol in these combinations is not
available, the data for spermicide-barrier combinations in general provides a benchmark.

Comparison with Nonoxynol-9

A comparative study of Menfegol and Nonoxynol-9 as standalone foaming vaginal tablets
indicated comparable safety and effectiveness for birth control with regular and proper use.[9]
This suggests that Menfegol's intrinsic spermicidal activity is similar to that of the more widely
studied Nonoxynol-9.

Quantitative Data Summary

The following tables summarize the available quantitative data on the contraceptive efficacy of
various methods, including those used in combination with spermicides.

Table 1: Pearl Index of Contraceptive Methods
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Contraceptive

Pearl Index (Typical

Pearl Index (Perfect

Citations
Method Use) Use)
Spermicides (alone)
) 25.3 (12-month
Menfegol (foaming ) ) )
discontinuation rate - [9]
tablets)
for pregnancy)
) 31.7 (12-month
Nonoxynol-9 (foaming ] ] ]
discontinuation rate - [9]
tablets)
for pregnancy)
Chemical
Contraceptives 3-21 - [5]
(general)
Barrier Methods (with
spermicide)
) 13 - 17% (first-year 4 - 8% (first-year
Diaphragm _ _ [10][11]
failure) failure)
. i ) 10 - 13% (first-year
Cervical Cap 18% (first-year failure) ] [10]
failure)
7.0% (six-cycle 1.0% (six-cycle
Condom (male, latex) [12]

pregnancy rate)

pregnancy rate)

Other Methods

No Contraception

85

- [5]

Note: The Pearl Index represents the number of pregnancies per 100 woman-years of use. A

lower number indicates higher efficacy. The data for Menfegol and Nonoxynol-9 foaming

tablets are presented as 12-month discontinuation rates due to accidental pregnancy, which is

a different metric but provides an indication of effectiveness.

Experimental Protocols
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Understanding the methodologies used to evaluate contraceptive efficacy is crucial for
interpreting study results and designing new trials.

Pearl Index Calculation

The Pearl Index is a common measure of contraceptive effectiveness.[13] It is calculated as the
number of unintended pregnancies per 100 woman-years of exposure.

Calculation Formula:
Pearl Index = (Number of unintended pregnancies / Total months of exposure) x 1200

o Number of unintended pregnancies: The total number of pregnancies that occurred during
the study period while using the contraceptive method.

o Total months of exposure: The sum of the number of months each participant used the
contraceptive method.

Logical Flow for Pearl Index Calculation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://pubmed.ncbi.nlm.nih.gov/12158569/
https://pubmed.ncbi.nlm.nih.gov/12158569/
https://pubmed.ncbi.nlm.nih.gov/6551434/
https://www.profamilia.de/en/topics/contraception/pearl-index
https://pubmed.ncbi.nlm.nih.gov/8592310/
https://pubmed.ncbi.nlm.nih.gov/8592310/
https://my.clevelandclinic.org/health/articles/17979-cervical-cap
https://myhealth.alberta.ca/Health/aftercareinformation/pages/conditions.aspx?hwid=ug6484
https://www.researchgate.net/publication/15430493_Frequent_Use_of_Menfegol_Spermicidal_Vaginal_Foaming_Tablets_Associated_with_a_High_Incidence_of_Genital_Lesions
https://pubmed.ncbi.nlm.nih.gov/8354373/
https://pubmed.ncbi.nlm.nih.gov/8354373/
https://my.clevelandclinic.org/health/articles/23427-vaginal-diaphragm
https://pubmed.ncbi.nlm.nih.gov/1248657/
https://pubmed.ncbi.nlm.nih.gov/1248657/
https://www.longdom.org/open-access/insights-of-spermicidal-research-an-update-10764.html
https://www.benchchem.com/product/b1682026#menfegol-s-performance-in-combination-with-other-contraceptive-methods
https://www.benchchem.com/product/b1682026#menfegol-s-performance-in-combination-with-other-contraceptive-methods
https://www.benchchem.com/product/b1682026#menfegol-s-performance-in-combination-with-other-contraceptive-methods
https://www.benchchem.com/product/b1682026#menfegol-s-performance-in-combination-with-other-contraceptive-methods
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1682026?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682026?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Validation & Comparative

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
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